Cas no 65426-89-3 (2-[4-(4-carbamimidoylphenoxy)phenyl]-1H-indole-6-carboximidamide)

• Product Name: 2-[4-(4-carbamimidoylphenoxy)phenyl]-1H-indole-6-carboximidamide
• CAS No: 65426-89-3
• MF: C₂₂H₁₉N₅O
• MW: 369.419163942337
• CID: 1687086
• PubChem ID: 47626
• Update Time: 2025-04-21

2-[4-(4-carbamimidoylphenoxy)phenyl]-1H-indole-6-carboximidamide Chemical and Physical Properties

Names and Identifiers

• 2-[4-(4-carbamimidoylphenoxy)phenyl]-1H-indole-6-carboximidamide
• 1H-indole-6-carboximidamide, 2-[4-[4-(aminoiminomethyl)phenoxy]phenyl]-
• SCHEMBL2847677
• 2-(4-(4-(Aminoiminomethyl)phenoxy)phenyl)-1H-indole-6-carboximidamide
• BDBM50100895
• 2-[4-(4-carbamimidoylphenoxy)phenyl]-1H-indole-6-carboxamidine
• 5CZ
• 2-[4-(4-Carbamimidoyl-phenoxy)-phenyl]-1H-indole-6-carboxamidine
• DTXSID70215745
• Q27455650
• BRN 0450636
• 65426-89-3
• 2-(4-(4-carbamimidoylphenoxy)phenyl)-1H-indole-6-carboximidamide
• C-{2-[4-(4-Diaminomethyl-phenoxy)-phenyl]-1H-indol-6-yl}-methanediamine
• RWJ-61907
• NSC-240898
• CHEMBL598230
• 1H-INDOLE-6-CARBOXIMIDAMIDE, 2-(4-(4-(AMINOIMINOMETHYL)PHENOXY)PHENYL)-
• CHEMBL289577

• Inchi： 1S/C22H19N5O/c23-21(24)14-5-9-18(10-6-14)28-17-7-3-13(4-8-17)19-11-15-1-2-16(22(25)26)12-20(15)27-19/h1-12,27H,(H3,23,24)(H3,25,26)
• InChI Key： OSSYTOVYXCAWPG-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C(=N)N)=CC=1)C1C=CC(=CC=1)C1=CC2C=CC(C(=N)N)=CC=2N1

Computed Properties

• Exact Mass: 369.15896025g/mol
• Monoisotopic Mass: 369.15896025g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 565
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 125Ų